Cas no 1261936-78-0 (5-(3,4-Dichlorophenyl)-2-fluorophenol)

• Product Name: 5-(3,4-Dichlorophenyl)-2-fluorophenol
• CAS No: 1261936-78-0
• MF: C₁₂H₇Cl₂FO
• MW: 257.087785005569
• MDL: MFCD18313946
• CID: 2764631
• PubChem ID: 53219624
• Update Time: 2025-08-05

5-(3,4-Dichlorophenyl)-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 3',4'-Dichloro-4-fluoro[1,1'-biphenyl]-3-ol
• 5-(3,4-DICHLOROPHENYL)-2-FLUOROPHENOL
• DTXSID80684448
• 5-(3,4-Dichlorophenyl)-2-fluorophenol, 95%
• MFCD18313946
• 1261936-78-0
• 5-(3,4-Dichlorophenyl)-2-fluorophenol

• MDL： MFCD18313946
• Inchi： 1S/C12H7Cl2FO/c13-9-3-1-7(5-10(9)14)8-2-4-11(15)12(16)6-8/h1-6,16H
• InChI Key： UPDDRVKNSYMGRO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(=C(C=1)O)F)Cl

Computed Properties

• Exact Mass: 255.9857984g/mol
• Monoisotopic Mass: 255.9857984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 5-(3,4-Dichlorophenyl)-2-fluorophenol

Introduction to 5-(3,4-Dichlorophenyl)-2-fluorophenol (CAS No. 1261936-78-0)

5-(3,4-Dichlorophenyl)-2-fluorophenol, identified by the chemical abstracts service number 1261936-78-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its dichlorophenyl and fluorophenol substituents, has garnered attention due to its structural complexity and potential biological activities. The presence of both electron-withdrawing and electron-donating groups in its aromatic framework makes it a versatile scaffold for further derivatization and functionalization, which is crucial in the development of novel therapeutic agents.

The compound’s structure consists of a benzene ring substituted at the 3 and 4 positions with chlorine atoms, while the 2-position is functionalized with a fluorine atom. This specific arrangement imparts unique electronic properties to the molecule, influencing its reactivity and interaction with biological targets. The 3,4-dichlorophenyl moiety enhances lipophilicity, which is often a desirable trait for oral bioavailability, while the fluorophenol group introduces polarity and potential hydrogen bonding capabilities. Such features are frequently exploited in medicinal chemistry to modulate binding affinities and metabolic stability.

In recent years, there has been a surge in research focused on phenolic derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds incorporating halogenated aromatic rings can exhibit potent effects on various biological pathways. For instance, 5-(3,4-Dichlorophenyl)-2-fluorophenol has been investigated for its potential role in inhibiting certain enzymes and receptors implicated in inflammatory and infectious diseases. The dichloro substitution pattern at the phenyl ring is particularly noteworthy, as it has been shown to enhance binding interactions with target proteins by increasing hydrophobic interactions.

One of the most compelling aspects of this compound is its synthetic accessibility. The presence of both chlorine and fluorine atoms allows for a wide range of chemical transformations, including nucleophilic aromatic substitution, cross-coupling reactions, and metal-catalyzed functionalizations. These reactions enable chemists to modify the core structure of 5-(3,4-Dichlorophenyl)-2-fluorophenol in diverse ways, leading to libraries of derivatives with tailored properties. Such flexibility is invaluable in drug discovery pipelines, where rapid iteration and optimization are essential.

The pharmaceutical industry has long recognized the importance of structural diversity in therapeutic agents. 5-(3,4-Dichlorophenyl)-2-fluorophenol exemplifies this principle by serving as a building block for more complex molecules. Researchers have leveraged its scaffold to develop candidates that target diseases ranging from cancer to neurodegenerative disorders. The fluorine atom, in particular, has been extensively studied for its ability to improve pharmacokinetic profiles through increased metabolic stability and reduced susceptibility to enzymatic degradation.

Advances in computational chemistry have further enhanced the utility of 5-(3,4-Dichlorophenyl)-2-fluorophenol. Molecular modeling techniques allow researchers to predict how modifications to the core structure will affect biological activity before conducting costly wet-lab experiments. This high-throughput virtual screening approach has accelerated the discovery process significantly. For example, computational studies have identified promising analogs of this compound that exhibit enhanced binding affinity for specific protein targets while maintaining favorable pharmacokinetic properties.

The synthesis of 5-(3,4-Dichlorophenyl)-2-fluorophenol itself is a testament to modern synthetic methodologies. Traditional approaches relied on multi-step sequences involving harsh reagents and low yields. However, recent innovations have enabled more efficient routes that minimize waste and maximize efficiency. Transition-metal catalysis, in particular, has revolutionized phenolic derivative synthesis by enabling selective transformations under mild conditions. These advancements not only improve scalability but also align with green chemistry principles by reducing environmental impact.

Evaluation of 5-(3,4-Dichlorophenyl)-2-fluorophenol in preclinical models has provided insights into its potential therapeutic applications. Initial studies suggest that it may possess anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Additionally, its structural features make it a candidate for developing antimicrobial agents capable of combating resistant strains of bacteria. The dichloro substituents are thought to disrupt bacterial cell wall synthesis or interfere with essential enzymatic processes.

The future direction of research on 5-(3,4-Dichlorophenyl)-2-fluorophenol looks promising as interdisciplinary collaborations continue to flourish between chemists and biologists. By integrating expertise from multiple fields—including organic synthesis, medicinal chemistry, pharmacology, and bioinformatics—scientists can uncover new applications for this compound more rapidly than ever before. The combination of experimental validation with computational prediction offers a powerful framework for drug discovery that leverages both traditional wet-lab techniques and cutting-edge computational tools.